Cas no 1261964-65-1 (5-(2,4-Difluorophenyl)-3-fluorophenol)

• Product Name: 5-(2,4-Difluorophenyl)-3-fluorophenol
• CAS No: 1261964-65-1
• MF: C₁₂H₇F₃O
• MW: 224.178593873978
• MDL: MFCD18313685
• CID: 2766420
• PubChem ID: 53219369
• Update Time: 2025-06-09

5-(2,4-Difluorophenyl)-3-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 5-(2,4-DIFLUOROPHENYL)-3-FLUOROPHENOL
• 2',4',5-Trifluoro[1,1'-biphenyl]-3-ol
• MFCD18313685
• 1261964-65-1
• AKOS017557182
• DTXSID20684220
• 5-(2,4-Difluorophenyl)-3-fluorophenol, 95%
• 5-(2,4-Difluorophenyl)-3-fluorophenol

• MDL： MFCD18313685
• Inchi： 1S/C12H7F3O/c13-8-1-2-11(12(15)6-8)7-3-9(14)5-10(16)4-7/h1-6,16H
• InChI Key： VCWPTYWNGHBNKT-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C=C(C=C(C=1)O)F)F

Computed Properties

• Exact Mass: 224.04489933Da
• Monoisotopic Mass: 224.04489933Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-(2,4-Difluorophenyl)-3-fluorophenol

5-(2,4-Difluorophenyl)-3-fluorophenol: A Comprehensive Overview of CAS No. 1261964-65-1

5-(2,4-Difluorophenyl)-3-fluorophenol (CAS No. 1261964-65-1) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a phenol moiety substituted with fluorine atoms at specific positions. The presence of these fluorine atoms imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The molecular formula of 5-(2,4-Difluorophenyl)-3-fluorophenol is C₉H₆F₃O, and its molecular weight is approximately 178.14 g/mol. The compound's structure consists of a central phenol ring with a 2,4-difluorophenyl substituent at the 5-position and a fluorine atom at the 3-position. This arrangement provides the molecule with enhanced lipophilicity and metabolic stability, which are crucial factors in the design of potential therapeutic agents.

In recent years, 5-(2,4-Difluorophenyl)-3-fluorophenol has been extensively studied for its potential pharmacological activities. One of the key areas of interest is its role as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are enzymes that play a critical role in cell signaling and regulation. This property makes it a promising lead compound for the development of targeted therapies for conditions such as cancer and inflammatory diseases.

Beyond its enzymatic inhibition properties, 5-(2,4-Difluorophenyl)-3-fluorophenol has also been investigated for its potential as an antioxidant and anti-inflammatory agent. Studies have demonstrated that the compound can effectively scavenge reactive oxygen species (ROS) and reduce inflammation in cellular models. These findings suggest that it may have therapeutic applications in treating oxidative stress-related disorders and chronic inflammatory conditions.

The synthesis of 5-(2,4-Difluorophenyl)-3-fluorophenol typically involves multi-step reactions that ensure high purity and yield. Common synthetic routes include nucleophilic aromatic substitution reactions and coupling reactions using appropriate fluorinated reagents. The choice of synthetic method can significantly impact the overall efficiency and cost-effectiveness of large-scale production, making it an important consideration for pharmaceutical companies.

In terms of safety and toxicity, preliminary studies on 5-(2,4-Difluorophenyl)-3-fluorophenol have shown promising results. Animal models have indicated that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in short-term studies. However, further long-term toxicology studies are necessary to fully assess its safety profile before advancing to clinical trials.

Clinical trials are a critical phase in the drug development process, and several studies are currently underway to evaluate the efficacy and safety of 5-(2,4-Difluorophenyl)-3-fluorophenol. Early-phase clinical trials have focused on assessing the pharmacokinetics and pharmacodynamics of the compound in human subjects. Preliminary data suggest that it has favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life, which are essential for effective drug delivery.

The potential therapeutic applications of 5-(2,4-Difluorophenyl)-3-fluorophenol extend beyond traditional small molecule drugs. Recent advancements in nanotechnology have opened up new avenues for delivering this compound to specific target sites within the body. For example, encapsulating the compound in lipid nanoparticles or polymeric micelles can enhance its solubility and reduce systemic side effects. These delivery systems are being explored to improve the therapeutic index and patient compliance.

In conclusion, 5-(2,4-Difluorophenyl)-3-fluorophenol (CAS No. 1261964-65-1) represents a promising candidate in the field of medicinal chemistry due to its unique chemical structure and diverse biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic applications. As more data becomes available from preclinical and clinical studies, this compound may pave the way for innovative treatments for various diseases.